Cas no 52374-25-1 (Benzenesulfonamide, 4-nitro-N-(phenylmethyl)-)

• Product Name: Benzenesulfonamide, 4-nitro-N-(phenylmethyl)-
• CAS No: 52374-25-1
• MF: C₁₃H₁₂N₂O₄S
• MW: 292.310381889343
• CID: 1577403
• PubChem ID: 745343
• Update Time: 2025-06-12

Benzenesulfonamide, 4-nitro-N-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-nitro-N-(phenylmethyl)-
• N-benzyl-4-nitrobenzenesulfonamide
• N-Benzyl-4-nitrobenzenesulfonaMide, 97%
• N-benzyl-4-nitrobenzene-1-sulfonamide
• MFCD00426420
• CBDivE_003784
• STK063626
• 52374-25-1
• G63640
• N-benzyl-4-nitrobenzenesulfonamid
• CS-0270033
• AE-641/02461063
• Z45508777
• SCHEMBL121841
• AKOS000525765
• OKABXQCJRCTYLI-UHFFFAOYSA-N
• N-Benzyl-4-nitro-benzenesulfonamide
• CHEMBL1945330
• Oprea1_705152
• Oprea1_589113
• CCA37425
• DTXSID50353573

• Inchi： 1S/C13H12N2O4S/c16-15(17)12-6-8-13(9-7-12)20(18,19)14-10-11-4-2-1-3-5-11/h1-9,14H,10H2
• InChI Key： OKABXQCJRCTYLI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 292.05186
• Monoisotopic Mass: 292.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 100Ų

Experimental Properties

• PSA: 89.31

Additional information on Benzenesulfonamide, 4-nitro-N-(phenylmethyl)-

Benzenesulfonamide, 4-nitro-N-(phenylmethyl)- (CAS No. 52374-25-1): A Comprehensive Overview

Benzenesulfonamide, 4-nitro-N-(phenylmethyl)-, identified by its Chemical Abstracts Service (CAS) number 52374-25-1, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This sulfonamide derivative has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both a nitro group and a phenylmethyl (benzyl) moiety makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>4-nitro substituent introduces a polar, electron-withdrawing group that can influence the compound's reactivity and solubility. This feature is particularly valuable in medicinal chemistry, where precise control over molecular interactions is crucial. The< strong>N-(phenylmethyl) part of the molecule contributes to its hydrophobic character, enhancing its binding affinity to biological targets. Together, these structural elements make< strong>Benzenesulfonamide, 4-nitro-N-(phenylmethyl)- a promising candidate for further exploration in therapeutic applications.

In recent years, there has been growing interest in sulfonamide derivatives as pharmacophores due to their broad spectrum of biological activities. These compounds have been investigated for their potential in treating various diseases, including infections, inflammation, and cancer. The nitro group in< strong>Benzenesulfonamide, 4-nitro-N-(phenylmethyl)- can be further functionalized through reduction or other chemical transformations, allowing for the synthesis of novel analogs with enhanced pharmacological properties.

One of the most exciting areas of research involving< strong>Benzenesulfonamide, 4-nitro-N-(phenylmethyl)- is its role in developing antimicrobial agents. The sulfonamide moiety is known to disrupt bacterial cell wall synthesis, making it effective against a wide range of pathogens. The addition of the< strong>4-nitro group enhances this activity by increasing the compound's ability to interact with bacterial enzymes. This has led to several studies exploring its efficacy against multidrug-resistant strains.

Moreover, the< strong>N-(phenylmethyl) group in this compound can be modified to improve its bioavailability and metabolic stability. This is particularly important for drug development, where pharmacokinetic properties often determine a drug's clinical success. Researchers have been experimenting with different substituents on the phenyl ring to optimize binding affinity and reduce off-target effects.

The synthesis of< strong>Benzenesulfonamide, 4-nitro-N-(phenylmethyl)- involves multi-step organic reactions that require careful optimization. The nitration of benzene derivatives followed by sulfonylation and subsequent introduction of the benzyl group are common strategies used in its preparation. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have also been employed to enhance yield and purity.

In terms of biological evaluation, preliminary studies have shown that< strong>Benzenesulfonamide, 4-nitro-N-(phenylmethyl)- exhibits promising activity against certain cancer cell lines. The combination of the sulfonamide and nitro groups appears to disrupt critical cellular pathways involved in tumor growth and survival. Further preclinical studies are needed to fully understand its mechanism of action and potential therapeutic applications.

The compound's structural features also make it an interesting scaffold for developing kinase inhibitors. Kinases are enzymes that play a key role in many cellular processes, including signal transduction and cell division. By targeting specific kinases,< strong>Benzenesulfonamide, 4-nitro-N-(phenylmethyl)- could potentially be used to treat diseases such as cancer and inflammatory disorders. The nitro group's ability to interact with hydrogen bonds and polar residues in protein active sites enhances its binding affinity.

In conclusion,< strong>Benzenesulfonamide, 4-nitro-N-(phenylmethyl)-(CAS No. 52374-25-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in medicinal chemistry and drug development.